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Compound of Interest

Compound Name: 1,1-Diphenyl-2-propanol

Cat. No.: B1345509

This technical guide provides a comprehensive overview of the chemical and physical
properties of 1,1-Diphenyl-2-propanol, tailored for researchers, scientists, and professionals
in drug development.

Chemical Identity and Properties

1,1-Diphenyl-2-propanol is an organic compound featuring two phenyl groups attached to a
propanol backbone.[1] It belongs to the alcohol class of organic molecules.[1] At room
temperature, it exists as a white crystalline solid and is utilized in various chemical syntheses.

[1]

Table 1: Physicochemical Properties of 1,1-Diphenyl-2-propanol
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Property Value

Molecular Formula C15H160[1]2][31[4]

Molecular Weight 212.29 g/mol [1][2][3][4]

CAS Number 29338-49-6[1][2]

IUPAC Name 1,1-diphenylpropan-2-ol[1]

Melting Point 59-62 °C[2][5]

Canonical SMILES CC(C(C1=CC=CC=C1)C2=CC=CC=C2)O[1]
InChl Key BDZAWYBXBHTHFM-UHFFFAQY SA-N[1]
Topological Polar Surface Area 20.2 A2[4]

Rotatable Bond Count 3[4]

Hydrogen Bond Donor Count 1[4]

Hydrogen Bond Acceptor Count 1[4]

Conceptual Experimental Workflow: Synthesis and
Characterization

The following section outlines a generalized experimental protocol for the synthesis and
characterization of 1,1-Diphenyl-2-propanol. This workflow is a conceptual representation and
specific laboratory conditions may vary.

Synthesis:

A common method for the synthesis of 1,1-Diphenyl-2-propanol involves the condensation of
benzaldehyde with phenylacetone.[1] This reaction provides a foundational pathway for
obtaining the target molecule.

Purification:

Following the synthesis, the crude product is typically purified to remove unreacted starting
materials and byproducts. Common purification techniques include recrystallization or column
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chromatography. The choice of solvent for recrystallization or the mobile phase for
chromatography is crucial for achieving high purity.

Structural Characterization:

A battery of spectroscopic techniques is employed to confirm the identity and purity of the
synthesized 1,1-Diphenyl-2-propanol.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: Both H NMR and *3C NMR are
essential for elucidating the molecular structure. The proton NMR spectrum will show
characteristic signals for the aromatic protons, the methine proton adjacent to the hydroxyl
group, and the methyl protons. The carbon NMR will confirm the presence of the correct
number of carbon atoms in their respective chemical environments.

« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present
in the molecule.[1] A broad absorption band in the region of 3300-3500 cm~1 is indicative of
the O-H stretching vibration of the alcohol group.[1]

e Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of
the compound. The mass spectrum of 1,1-diphenyl-2-propanol will show a molecular ion
peak at an m/z value corresponding to its molecular weight.[1]

» Ultraviolet-Visible (UV-Vis) Spectroscopy: The UV-Vis spectrum can provide information
about the electronic transitions within the molecule. For 1,1-Diphenyl-2-propanol,
absorption bands in the UV region are expected due to the presence of the phenyl groups.[1]

The following diagram illustrates the general workflow for the synthesis and characterization of
1,1-Diphenyl-2-propanol.
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Figure 1. Conceptual workflow for the synthesis and characterization of 1,1-Diphenyl-2-
propanol.

Potential Applications and Further Research

1,1-Diphenyl-2-propanol serves as a valuable intermediate in organic synthesis. Its structural
motif is of interest in medicinal chemistry and materials science. Preliminary studies have
suggested that it may possess antibacterial and anti-inflammatory properties, warranting further
investigation into its pharmacological potential.[1] Additionally, its self-assembling properties in
certain solvents open up possibilities for its use in the development of novel materials.[1]
Future research could focus on the derivatization of 1,1-Diphenyl-2-propanol to explore new
bioactive compounds and functional materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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